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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzoic acid

Cat. No.: B042977 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of 2-Bromo-4-fluorobenzoic acid, tailored for researchers, scientists, and drug

development professionals. Following these steps will minimize risks and ensure a safe

laboratory environment.

Chemical and Hazard Profile

A thorough understanding of the substance's properties is fundamental to safe handling.
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Identifier Value

CAS Number 1006-41-3[1]

Molecular Formula C₇H₄BrFO₂[1][2]

Molecular Weight 219.01 g/mol [2]

Appearance Off-white crystalline powder[3]

Hazard Classification GHS07 (Exclamation Mark)[1]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling 2-
Bromo-4-fluorobenzoic acid.
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Protection Type Recommended Equipment Purpose

Eye Protection

Chemical safety goggles

(compliant with EN 166 or

OSHA 29 CFR 1910.133)[4][5]

Prevents eye contact and

serious eye irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene)[6]

Prevents skin contact, as the

acid is a known skin irritant.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure[4][5]

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Not required under normal,

well-ventilated conditions. Use

a NIOSH/MSHA approved

respirator or a dust mask (type

N95) if dust is generated or for

large-scale operations and

emergencies[4][6]

Prevents respiratory tract

irritation from dust inhalation.

Engineering Controls
Engineering controls are paramount for safe handling.

Ventilation: Always use 2-Bromo-4-fluorobenzoic acid in a well-ventilated area. The use of

a local exhaust ventilation system or a chemical fume hood is highly recommended to

minimize exposure.[6]

Safety Stations: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[6]

Standard Operating Procedure for Handling 2-
Bromo-4-fluorobenzoic Acid
The following workflow provides step-by-step guidance for the safe handling of 2-Bromo-4-
fluorobenzoic acid from receipt to disposal.
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Preparation Phase
Consult SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS) for 2-Bromo-4-fluorobenzoic acid.[1]

Assemble PPE: Ensure all required PPE is available and in good condition.

Prepare Workspace: Designate a specific, well-ventilated area for handling, preferably within

a chemical fume hood.[6] Ensure the area is clean and uncluttered.

Verify Emergency Equipment: Check that the eyewash station and safety shower are

operational and accessible.[6]

Handling & Use Phase
Don PPE: Put on your lab coat, chemical safety goggles, and chemically resistant gloves.

Weighing and Transfer: Minimize dust generation when weighing and transferring the solid

material.[5] Use a spatula and handle the container with care.

In Solution: When preparing solutions, slowly add the 2-Bromo-4-fluorobenzoic acid to the

solvent to avoid splashing.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[5]

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[1] Do not eat,

drink, or smoke in the handling area.[1]

Spill Response Protocol
Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area of the spill.

Personal Protection: Before addressing the spill, don the appropriate PPE, including

respiratory protection, chemical-resistant gloves, and eye protection.

Containment: For solid spills, sweep or shovel the material into an appropriate container for

disposal.[1] Minimize dust generation during cleanup.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b042977?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-B-24.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluorobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluorobenzoic_acid.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6483003_EN.htm
https://www.benchchem.com/product/b042977?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB6483003_EN.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-B-24.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-B-24.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-B-24.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-B-24.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area with a suitable solvent and then wash with soap and

water.

Waste Disposal: All cleanup materials should be disposed of as hazardous waste.

Waste Disposal Protocol
Proper disposal is critical to prevent environmental contamination and ensure safety.

Chemical Waste:

Dispose of unused or waste 2-Bromo-4-fluorobenzoic acid in a designated, labeled

hazardous waste container.[1][4]

Do not mix with other waste streams unless compatibility is confirmed.

Arrange for disposal through an approved waste disposal plant or licensed collector.[1][4]

Contaminated PPE:

Gloves: Remove gloves using a technique that avoids skin contact with the contaminated

exterior. Dispose of them in the designated hazardous waste container.

Lab Coats and Clothing: Contaminated clothing should be removed immediately and

washed before reuse.[1][5] If heavily contaminated, it should be disposed of as hazardous

waste.

Safety Workflow and Decision Making
The following diagram illustrates the logical workflow for ensuring safety when handling 2-
Bromo-4-fluorobenzoic acid.
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Caption: Logical workflow for the safe handling of 2-Bromo-4-fluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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